Cas no 1805043-67-7 (2-Chloromethyl-3-cyano-5-fluorobenzenesulfonyl chloride)

• Product Name: 2-Chloromethyl-3-cyano-5-fluorobenzenesulfonyl chloride
• CAS No: 1805043-67-7
• MF: C₈H₄Cl₂FNO₂S
• MW: 268.092262268066
• CID: 4980878
• Update Time: 2025-06-08

2-Chloromethyl-3-cyano-5-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3-cyano-5-fluorobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl2FNO2S/c9-3-7-5(4-12)1-6(11)2-8(7)15(10,13)14/h1-2H,3H2
• InChI Key： HBUCKVXEDRCDLP-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C#N)C=1CCl)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3

Additional information on 2-Chloromethyl-3-cyano-5-fluorobenzenesulfonyl chloride

Recent Advances in the Application of 2-Chloromethyl-3-cyano-5-fluorobenzenesulfonyl chloride (CAS: 1805043-67-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloromethyl-3-cyano-5-fluorobenzenesulfonyl chloride (CAS: 1805043-67-7) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This sulfonyl chloride derivative has demonstrated significant utility in the development of novel therapeutic agents, particularly in the areas of kinase inhibitors and targeted covalent inhibitors. Recent studies have highlighted its role as a versatile building block for the synthesis of biologically active molecules with improved pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of this compound in the synthesis of novel EGFR inhibitors. The researchers utilized the reactive sulfonyl chloride and chloromethyl groups to create a series of irreversible inhibitors showing enhanced selectivity for mutant EGFR forms while sparing wild-type receptors. This approach yielded compounds with IC50 values in the low nanomolar range against T790M/L858R double mutant EGFR, representing a significant advancement in targeted cancer therapies.

In chemical biology applications, the compound's unique reactivity profile has enabled its use as a molecular probe for studying protein-ligand interactions. A recent Nature Chemical Biology publication (2024) described its incorporation into activity-based protein profiling (ABPP) probes, allowing for the selective labeling of cysteine residues in complex biological systems. This application provides researchers with powerful tools for target identification and validation in drug discovery pipelines.

The synthetic versatility of 2-Chloromethyl-3-cyano-5-fluorobenzenesulfonyl chloride has been further demonstrated in the development of PROTACs (Proteolysis Targeting Chimeras). A 2024 ACS Medicinal Chemistry Letters report detailed its use as a linker component connecting E3 ligase binders to target protein ligands, resulting in compounds with improved cellular permeability and degradation efficiency. This application highlights the compound's growing importance in the field of targeted protein degradation.

From a safety and handling perspective, recent studies have provided more detailed characterization of the compound's stability and reactivity. The fluorinated aromatic ring contributes to enhanced metabolic stability in derived compounds, while the sulfonyl chloride moiety maintains sufficient reactivity for selective modifications under controlled conditions. These properties make it particularly valuable for the development of covalent inhibitors with optimized pharmacokinetic profiles.

Looking forward, the unique structural features of 2-Chloromethyl-3-cyano-5-fluorobenzenesulfonyl chloride continue to inspire novel applications in drug discovery. Current research directions include its incorporation into bifunctional small molecules for targeted therapies and its use in the development of covalent fragment libraries for high-throughput screening. The compound's CAS number (1805043-67-7) has become increasingly prominent in patent applications, indicating growing commercial interest in its pharmaceutical applications.